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molecular formula C10H15N3O B1600784 1-(3-Methoxypyridin-2-yl)piperazine CAS No. 80827-67-4

1-(3-Methoxypyridin-2-yl)piperazine

Cat. No. B1600784
CAS RN: 80827-67-4
M. Wt: 193.25 g/mol
InChI Key: KLNMSBVPRVBART-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04305944

Procedure details

2-Chloro-3-methoxypyridine, 7 g., 0.05 mole) was allowed to react with 21.5 g. (0.25 moles) of piperazine in the presence of 34.5 g. (0.25 mole) of pulverized potassium carbonate employing 150 ml. of amyl alcohol as reaction medium. The mixture was heated at reflux in a round bottom flask after drying the reaction mixture by distillation. A reflux period of 20 hrs. following elimination of the water was employed. The reaction mixture was filtered while hot and the solvent was removed from the filtrate by distillation. The residue was triturated with chloroform and 1 g. of solid was removed by filtration. The chloroform was removed from the filtrate by distillation yielding 3.88 g. of the desired product which was purified by distillation, b.p. 120°-124°/0.1 mmHg.
Name
2-Chloro-3-methoxypyridine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
piperazine
Quantity
0.25 mol
Type
reactant
Reaction Step Two
Name
potassium carbonate
Quantity
150 mL
Type
reactant
Reaction Step Three
Name
amyl alcohol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
4-(3-Methoxy-2-pyridinyl)piperazine

Identifiers

REACTION_CXSMILES
Cl[C:2]1[C:7]([O:8][CH3:9])=[CH:6][CH:5]=[CH:4][N:3]=1.[NH:10]1[CH2:15][CH2:14][NH:13][CH2:12][CH2:11]1.C(=O)([O-])[O-].[K+].[K+].C(O)CCCC>>[CH3:9][O:8][C:7]1[C:2]([N:10]2[CH2:15][CH2:14][NH:13][CH2:12][CH2:11]2)=[N:3][CH:4]=[CH:5][CH:6]=1 |f:2.3.4|

Inputs

Step One
Name
2-Chloro-3-methoxypyridine
Quantity
0 (± 1) mol
Type
reactant
Smiles
ClC1=NC=CC=C1OC
Step Two
Name
piperazine
Quantity
0.25 mol
Type
reactant
Smiles
N1CCNCC1
Step Three
Name
potassium carbonate
Quantity
150 mL
Type
reactant
Smiles
C([O-])([O-])=O.[K+].[K+]
Step Four
Name
amyl alcohol
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(CCCC)O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
to react with 21.5 g
TEMPERATURE
Type
TEMPERATURE
Details
The mixture was heated
TEMPERATURE
Type
TEMPERATURE
Details
at reflux in a round bottom flask
CUSTOM
Type
CUSTOM
Details
after drying the reaction mixture
DISTILLATION
Type
DISTILLATION
Details
by distillation
CUSTOM
Type
CUSTOM
Details
A reflux period of 20 hrs
Duration
20 h
FILTRATION
Type
FILTRATION
Details
The reaction mixture was filtered while hot and the solvent
CUSTOM
Type
CUSTOM
Details
was removed from the filtrate by distillation
CUSTOM
Type
CUSTOM
Details
The residue was triturated with chloroform and 1 g
CUSTOM
Type
CUSTOM
Details
of solid was removed by filtration
CUSTOM
Type
CUSTOM
Details
The chloroform was removed from the filtrate by distillation
CUSTOM
Type
CUSTOM
Details
yielding 3.88 g
DISTILLATION
Type
DISTILLATION
Details
of the desired product which was purified by distillation, b.p. 120°-124°/0.1 mmHg

Outcomes

Product
Name
4-(3-Methoxy-2-pyridinyl)piperazine
Type
Smiles
COC=1C(=NC=CC1)N1CCNCC1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.